Cas no 870837-50-6 (Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate)

• Product Name: Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate
• CAS No: 870837-50-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 720527
• Update Time: 2025-06-09

Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-[4-(1H-imidazol-1-yl)phenyl]-, methyl ester, (2E)-
• methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate
• Methyl 3-(4-(1H-imidazol-1-yl)phenyl)acrylate
• Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate

• Inchi： 1S/C13H12N2O2/c1-17-13(16)7-4-11-2-5-12(6-3-11)15-9-8-14-10-15/h2-10H,1H3
• InChI Key： FZLFPOQKXZBPLI-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1C=CC(=CC=1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 228.09
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate

Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate (CAS No. 870837-50-6): A Comprehensive Overview

Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate, identified by its CAS number 870837-50-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various biochemical pathways and drug development initiatives.

The molecular structure of Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate consists of an ester group linked to an α,β-unsaturated carbonyl system, which is further substituted with a phenyl ring bearing an imidazole moiety. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, with imidazole derivatives playing a pivotal role in this domain. The presence of the imidazole ring in Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The phenyl ring and imidazole moiety are frequently found in pharmacophores that exhibit therapeutic effects. For instance, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of these motifs into Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate may contribute to its potential utility in developing novel therapeutic agents.

Recent research has highlighted the importance of α,β-unsaturated carbonyl compounds in drug design. These molecules often serve as key intermediates in the synthesis of more complex pharmacological entities. The ester functionality in Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate provides a versatile platform for further chemical modifications, enabling the exploration of diverse chemical space.

The synthesis of Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate involves a series of well-established organic reactions, including condensation and esterification processes. The precise control over reaction conditions is essential to ensure high yield and purity, which are critical for subsequent biological evaluations. Advanced synthetic methodologies have been employed to optimize the production process, ensuring scalability for industrial applications.

In vitro studies have begun to unravel the pharmacological profile of Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate. Initial experiments suggest that this compound exhibits moderate binding affinity to certain biological targets, indicating its potential as a lead compound for drug development. Further investigations are underway to elucidate its mechanism of action and to identify any off-target effects that may arise from its interaction with biological systems.

The integration of computational chemistry techniques has significantly enhanced the understanding of molecular interactions. Molecular docking studies have been performed to predict how Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate interacts with its intended targets. These simulations provide valuable insights into binding affinities and pose residues, guiding experimental design and optimizing lead optimization strategies.

The pharmaceutical industry is increasingly leveraging innovative approaches to accelerate drug discovery. The use of high-throughput screening (HTS) has become a cornerstone in identifying promising candidates like Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate. By systematically testing large libraries of compounds against various biological assays, researchers can rapidly identify molecules with therapeutic potential.

Future directions in the study of Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. These studies are essential for determining whether this compound can progress to clinical trials and ultimately reach patients in need.

The versatility of heterocyclic compounds like imidazole derivatives continues to drive innovation in medicinal chemistry. As research progresses, compounds such as Methyl (E)-3-[4-(1H-imidazol-1-yl)phenyl]-2-propenoate are expected to play a crucial role in addressing unmet medical needs. Their unique structural features offer a rich foundation for developing next-generation therapeutics that target complex diseases.